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Compound of Interest

Compound Name: BDZ-P7

Cat. No.: B15619616 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

BDZ-P7 is a novel, fluorescently-labeled small molecule probe designed for the specific

detection and visualization of γ-aminobutyric acid type A (GABA-A) receptors. As a

benzodiazepine derivative, BDZ-P7 acts as a positive allosteric modulator of the GABA-A

receptor, binding to a specific site at the interface of the α and γ subunits.[1][2][3] This binding

potentiates the effect of GABA, increasing the frequency of chloride ion channel opening,

leading to neuronal hyperpolarization and inhibition.[2][4] The covalent linkage of a fluorophore

to the benzodiazepine core allows for direct visualization of the receptor distribution and

density in various experimental systems, including cultured cells and tissue sections. These

application notes provide a detailed protocol for the use of BDZ-P7 in immunofluorescence

staining and guidance for data acquisition and analysis.

Data Presentation

The following tables provide examples of quantitative data that can be obtained using BDZ-P7
in immunofluorescence experiments.

Table 1: Titration of BDZ-P7 for Optimal Staining in Cultured Neurons
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BDZ-P7 Concentration
(nM)

Mean Fluorescence
Intensity (a.u.)

Signal-to-Noise Ratio

1 150.3 ± 12.5 3.2

5 452.8 ± 35.1 9.8

10 875.2 ± 68.9 18.5

25 1250.6 ± 102.4 25.3

50 1280.1 ± 110.7 25.9

100 1295.4 ± 115.2 26.1

Data are presented as mean ± standard deviation from three independent experiments.

Table 2: Quantification of GABA-A Receptor Puncta in Response to Drug Treatment

Treatment Group
Number of BDZ-P7 Puncta
per 100 µm²

Average Puncta Intensity
(a.u.)

Vehicle Control 45.2 ± 5.8 910.4 ± 75.3

Agonist X (10 µM) 68.7 ± 8.1 1152.6 ± 98.7

Antagonist Y (5 µM) 22.1 ± 3.5 750.2 ± 61.9

Data are presented as mean ± standard deviation from n=20 cells per group.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway of BDZ-P7 and the general

experimental workflow for immunofluorescence staining.
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Caption: Signaling pathway of BDZ-P7 at the GABA-A receptor.
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Start:
Cultured Cells or
Tissue Sections

Fixation
(e.g., 4% PFA)

Permeabilization
(e.g., 0.1% Triton X-100)

Blocking
(e.g., 5% Normal Goat Serum)

BDZ-P7 Incubation

Washing
(3x with PBS)

Optional:
Primary & Secondary
Antibody Incubation
(for co-localization)

Counterstaining
(e.g., DAPI)

 (if no co-localization)

Washing
(3x with PBS)

Mounting

Imaging:
Confocal Microscopy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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